Cas no 2168703-56-6 (3-sulfamoyl-1H-indole-5-carboxylic acid)

• Product Name: 3-sulfamoyl-1H-indole-5-carboxylic acid
• CAS No: 2168703-56-6
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 5814517
• PubChem ID: 165520830
• Update Time: 2025-08-05

3-sulfamoyl-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-sulfamoyl-1H-indole-5-carboxylic acid
• EN300-1275581
• 2168703-56-6

• Inchi： 1S/C9H8N2O4S/c10-16(14,15)8-4-11-7-2-1-5(9(12)13)3-6(7)8/h1-4,11H,(H,12,13)(H2,10,14,15)
• InChI Key： KOSFAIMNELDKSK-UHFFFAOYSA-N
• SMILES： S(C1=CNC2C=CC(C(=O)O)=CC1=2)(N)(=O)=O

Computed Properties

• Exact Mass: 240.02047791g/mol
• Monoisotopic Mass: 240.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 122Ų

Additional information on 3-sulfamoyl-1H-indole-5-carboxylic acid

3-Sulfamoyl-1H-Indole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-sulfamoyl-1H-indole-5-carboxylic acid, with the CAS number 2168703-56-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure consists of an indole ring system, a sulfamoyl group attached at the 3-position, and a carboxylic acid group at the 5-position. These functional groups contribute to its unique chemical properties and potential applications in drug discovery.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. The sulfamoyl group in 3-sulfamoyl-1H-indole-5-carboxylic acid is a key feature that enhances its pharmacological profile. Sulfamoyl groups are known to improve bioavailability and stability, making them valuable in drug design. Additionally, the carboxylic acid group provides opportunities for further chemical modification, such as esterification or amidation, which can be exploited to tailor the compound's properties for specific therapeutic applications.

The synthesis of 3-sulfamoyl-1H-indole-5-carboxylic acid involves a multi-step process that typically starts with the preparation of the indole skeleton. This is followed by the introduction of the sulfamoyl group through nucleophilic substitution or coupling reactions. The final step involves the installation of the carboxylic acid group, often achieved through oxidation or hydrolysis reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both analytical and preclinical studies.

In terms of biological activity, 3-sulfamoyl-1H-indole-5-carboxylic acid has shown promising results in various assays. For instance, it has demonstrated moderate inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Furthermore, studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, opening up possibilities for its use in treating chronic inflammatory diseases and oxidative stress-related conditions.

The application of computational chemistry tools has significantly advanced our understanding of 3-sulfamoyl-1H-indole-5-carboxylic acid. Molecular docking studies have revealed that the compound can interact with key residues in target proteins, providing insights into its binding mode and potential mechanism of action. These findings have been corroborated by experimental data, further validating its therapeutic potential.

In conclusion, 3-sulfamoyl-1H-indole-5-carboxylic acid represents a valuable addition to the arsenal of indole-based compounds with potential therapeutic applications. Its unique structure, combined with recent advances in synthetic chemistry and computational modeling, positions it as a promising candidate for further exploration in drug discovery research.